Bromo(triphenyl)stannane
Overview
Description
Bromo(triphenyl)stannane is a chemical compound with the molecular formula C18H15BrSn . It has a molecular weight of 429.9 g/mol.
Synthesis Analysis
Stannane synthesis typically involves stannylation or C-Sn coupling reactions . The synthesis of arylstannanes, alkylstannanes, vinylstannanes, and alkynylstannanes has been reported . A recent paper discussed a nickel-catalyzed stannylation of aryl halides using Bu3SnOMe in the presence of manganese powder .Chemical Reactions Analysis
Organotin hydrides, such as this compound, have many applications in organic synthesis, particularly in the hydro-stannolysis of halides or related molecules, and the hydro-stannation of alkenes and alkynes . These reactions usually involve stannyl radicals in chain mechanisms .Scientific Research Applications
Asymmetric Induction in Radical Reactions
Bromo(triphenyl)stannane and its derivatives have been utilized in the field of asymmetric induction in acyclic radical reactions. For instance, its use in the enantioselective syntheses of α-amino acids through carbon-carbon bond-forming radical reactions demonstrates high diastereoselectivity. This application highlights the compound's significance in synthetic organic chemistry, particularly in the formation of chiral molecules (Hamon, Massy-Westropp, & Razzino, 1995).
Development of Chiral Organotin Reagents
The synthesis of chiral organotin reagents is another important application. This compound derivatives have been synthesized and characterized, contributing to the development of novel organotin reagents. These reagents have applications in various chemical transformations, including reductions and rearrangements, offering a pathway to synthesize complex organic molecules with specific stereochemistry (Pratt & Thomas, 1998).
Photochemical Studies
Photochemical studies have also employed this compound, particularly in understanding the 1,3-stannyl rearrangement of allylic stannanes. This research provides insights into the behavior of organotin compounds under photochemical conditions, which is valuable for designing light-induced chemical transformations (Takuwa, Kanaue, Yamashita, & Nishigaichi, 1998).
Stille Coupling in Synthesis
Stille coupling, a pivotal reaction in organic synthesis, often uses this compound derivatives. This process is crucial for creating carbon-carbon bonds in the synthesis of complex organic molecules, including pharmaceuticals and natural products. The role of these stannanes in facilitating efficient and selective coupling reactions highlights their value in modern synthetic methodology (Arsenyan, Ikaunieks, & Belyakov, 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
bromo(triphenyl)stannane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H5.BrH.Sn/c3*1-2-4-6-5-3-1;;/h3*1-5H;1H;/q;;;;+1/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMUPMBATZGWOV-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[Sn](C2=CC=CC=C2)(C3=CC=CC=C3)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15BrSn | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301339477 | |
Record name | Bromotriphenylstannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301339477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
429.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
962-89-0 | |
Record name | Stannane, bromotriphenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000962890 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bromotriphenylstannane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301339477 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Stannane, bromotriphenyl- | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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